4-(2,4-Dichlorophenyl)-2-methylphenol, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-2-methylphenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-6-9(2-5-13(8)16)11-4-3-10(14)7-12(11)15/h2-7,16H,1H3
• InChI Key: KVQNUYYSUROBRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID00683953
• Molecular Weight: 253.12 g/mol
• CAS RN: 1261996-14-8

Description

4-(2,4-Dichlorophenyl)-2-methylphenol, 95%, also known as 2,4-Dichlorophenol, is an aromatic compound that is widely used in the synthesis of various compounds and as an intermediate in the production of a variety of drugs. It has a variety of applications in the pharmaceutical, chemical, and agricultural industries. It is a white solid with a molecular weight of 198.05 g/mol and a melting point of 108-110 °C.

Mechanism of Action

4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol is metabolized by the enzyme cytochrome P450 2E1 (CYP2E1). This enzyme catalyzes the oxidation of the phenol to the corresponding quinone, which is then further oxidized to the corresponding hydroxyquinone. The hydroxyquinone is then further oxidized to the corresponding diketone, which is then further oxidized to the corresponding dihydroxyquinone. The dihydroxyquinone is then further oxidized to the corresponding diketone, which is then further oxidized to the corresponding dihydroxyquinone. The dihydroxyquinone is then further oxidized to the corresponding diketone, which is then further oxidized to the corresponding dihydroxybenzoic acid.
Biochemical and Physiological Effects
4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol has been shown to have toxic effects on various organisms. In humans, it has been shown to cause skin and eye irritation, as well as respiratory and neurological effects. In animals, it has been shown to cause liver and kidney damage, as well as reproductive and developmental effects.

Advantages and Limitations for Lab Experiments

4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol has several advantages and limitations when used in laboratory experiments. The main advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is stable and has a low volatility, which makes it suitable for use in a variety of experiments. However, it is toxic and should be handled with care. Additionally, it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol. These include further studies on its biodegradation in the environment, as well as studies on its toxic effects on various organisms. Additionally, further research into its mechanism of action, as well as its applications in the synthesis of various organic compounds, could lead to new and improved methods for synthesizing compounds. Finally, further studies into its use in the synthesis of various drugs could lead to new and improved treatments for various diseases.

Synthesis Methods

4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol can be synthesized from the reaction of 2,4-dichloro-3-methylphenol with sodium hydroxide. The reaction proceeds in two steps: first, the 2,4-dichloro-3-methylphenol is heated in aqueous alkali solution, which results in the formation of the sodium salt of the 2,4-dichlorophenol. In the second step, the sodium salt is heated in the presence of an acid, which results in the formation of the 2,4-dichlorophenol.

Scientific Research Applications

4-(2,4-Dichlorophenyl)-2-methylphenol, 95%phenol has been studied extensively in the scientific research community. It has been used as a model compound for studying the biodegradation of chlorinated phenols in the environment, as well as for studying the toxic effects of chlorinated phenols on various organisms. It has also been used in studies of the synthesis of various organic compounds, and as a starting material in the synthesis of a variety of drugs.